Sol gel technique was adopted to achieve safer and green synthesis approach for polymeric hybrid materials (HM) i.e., PVPOxime-TiO2-guanine (HM-Gn) and PVPOxime-TiO2-cytosine (HM-Cy). Synthesized HMs were characterized spectroscopically and morphologically by using fourier transform infrared, X-ray diffraction spectra, dynamic light scattering, atomic force microscopy (AFM) and scanning electron microscopy (SEM) approaches. After screening through weight loss analysis, the HMs were investigated for their anticorrosive impact towards carbon steel in 1 M H2SO4 using electrochemical techniques such as polarization and impedance. Surface morphology of the steel coupons was examined by AFM and SEM under different conditions. Inhibition efficiency, experienced by both weight loss analysis and electrochemical techniques were found to be reasonably consensus and in good alignment for each HM, suggesting HM-Gn somewhat better than HM-Cy. Computational studies were also accomplished through DFT and MD simulations and both experimental as well as quantum study findings concurred well. In addition, the HMs exhibited appreciable inhibitive efficacy towards S. typhia, B. subtilis, S. aureus, E. aerugenus and E. coli bacteria. So, the hybrid materials can be underpinned as good corrosion inhibitors as well as antimicrobial agents.Graphical Abstract

In this paper, Co-doped MoS2 photocatalysts were prepared by hydrothermal method to achieve degradation of high concentration of rhodamine B under visible light. A series of characterization methods combined with photocatalytic properties and trapping agent tests were used to test and characterize MoS2 and CoxMo1–xS2 and found that the CoxMo1–xS2 crystal structure was consistent with MoS2 when the Co doping ratio was below 15%. Co doping causes MoS2 to form petal-like structures with more reactive sites; increases the visible light absorption intensity of MoS2 and reduces the forbidden bandwidth; and accelerates the migration of photogenerated carriers. Degradation experiments showed that the Co0.05Mo0.95S2 catalyst had the best photocatalytic effect with a decolorisation rate of 76.22% when doped with a 5% molar ratio of Co, and the photocatalytic effect was improved by 61% compared to pure MoS2. The capture agent tests demonstrate that the photocatalytic degradation process is h+ initiated and that the photocatalytic performance and chemical properties are stable after cycling tests. Based on density general function theory to construct a computational model of MoS2 and Co0.05Mo0.95S2, calculations using the first nature principle reveal that Co doping generates impurity energy levels in the MoS2 energy band structure, lowering the MoS2 band gap; disrupting the MoS2 charge distribution, forming a local potential difference in the semiconductor and promoting charge transfer. The reduced work function of the doped system enhances the ability of the photogenerated carriers inside the semiconductor to transfer to the surface, enhancing photocatalytic efficiency.

In this study, poly(lactic acid) (PLA), metal organic framework (MOF-5) and metal organic framework/graphene oxide (MOF-5/GO) were associated to prepare nanocomposites through melt extrusion method using a vertical co-rotating twin-screw micro compounder. GO, MOF-5 and MOF-5/GO composites were synthesized, respectively, using the modified Hummer’s method, facile method at room temperature and in situ incorporation of GO into MOF-5 precursors. PLA and MOF nanocomposites were obtained with the incorporation of 3 and 5% w/w of MOF-5 and MOF-5/GO nanofillers into the PLA matrix. The morphological, rheological, thermal, impact tests and barrier properties of the composites were evaluated by Fourier transform infrared spectroscopy (FT-IR), X-ray diffraction (XRD), scanning electron microscopy (SEM), thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), impact resistance tests and water vapor permeability test (WVP). According to the XRD results, MOF-5 and MOF-5/GO composites were successfully incorporated into the PLA matrix without altering the crystal structure of the MOF-5 and MOF-5/GO composites. The SEM images and FT-IR spectra indicate that MOF-5 and MOF-5/GO fillers are compatibles with PLA matrix. In the rheological study, the non-terminal behavior observed for PLA nanocomposites indicates pseudo-solid behavior, characteristic of a good dispersion state of the used nanofillers. The decrease in cold crystallization enthalpy indicates a high potential of these materials in various applications including gas separation, energy and packaging. Water vapor permeations (WVP) were strongly reduced by the incorporation of MOF-5/GO, and the better results are obtained with PLA/MOF-5/GO containing 5 mass% of MOF-5/GO-5. The results indicate that the structure–properties relationship is established and packaging application can be considered for these materials.

In this paper, Co3O4 nanoparticles and Co3O4 modified reduced graphene oxide (Co3O4/rGO) are successfully elaborated by hydrothermal method and used as anode materials in lithium-ion batteries. The structure, composition, and morphology of the hydrothermal powders are characterized by XRD, Raman spectroscopy, SEM, and TEM while their electrochemical performance was evaluated using cyclic voltammetry and galvanostatic charge/discharge studies. The Co3O4/rGO anode exhibit improved electrochemical performance in terms of specific capacity, reversibility and stability compared to single-component Co3O4. At 0.1 A g−1, the specific charge/discharge capacity for the pure Co3O4 is 855 mAh g−1 and 850 mAh g−1 respectively, while for Co3O4/rGO composite is about 1198 mAh g−1 and 1285 mAh g−1 respectively. It is found that the conductivity values increase with adding of the rGO from 4.4 × 10−4 Ω cm for the Co3O4 to 4.5 × 105 Ω cm for Co3O4/rGO composite. The improvement in the electrochemical capacity of the composite anode is mainly ascribed to a cooperative effect between the rGO with good electrical conductivity and the unique nano-sized Co3O4 with a short diffusion pathway for lithium ions diffusion.

Pesticide imidacloprid is used to poison a particular class of living things. Modern insecticides, on the other hand, pose serious risks to people and other living things when used in aquatic environments. The degradation of water by photocatalysis has the potential to be effective. The present study focused on exploring the potential of novel Mg–ZnO/Nylon6,6/PMMA nanocomposites for complete mineralization of imidacloprid with the aim to sustain the pollutant free safe water supply. The composites were prepared by solution casting process and characterized by Scanning electron microscope, Energy dispersive X-ray, X-ray diffraction, Photoluminescence, Raman spectroscopy and Fourier-transform infrared spectroscopy. The morphology study reveals that both ZnO and Mg doped ZnO nanoparticle (Mg–ZnO NPs) are well embedded in nylon6,6/PMMA blend These nanocomposites were used as a photocatalyst to study the UV irradiated degradation of imidacloprid while optimizing the process parameters such as time of UV irradiation, and composite loading. The results revealed an increase in photodegradation of imidacloprid by Mg–ZnO/Nylon6,6/PMMA (78% within 2 h) nanocomposites than pure Nylon 6,6 ZnO/Nylon6,6/PMMA. Nylon 6,6 are highly porous than composites and uptake high percentage amount of water.Graphical Abstract

Halide double perovskites in the form of A2BIBIIIX6 present a rich compositional space that holds promise for discovering novel materials possessing intriguing properties applicable in diverse fields. However, the photovoltaic efficiency of halide double perovskites has been hindered by the large indirect bandgaps in the currently known materials. Nonetheless, the potential applications of halide double perovskites extend beyond outdoor photovoltaics, encompassing memory devices, thermoelectric, light-emitting diodes, X-ray detectors, sensors, and many more. Herein, we report novel metal lead-free double halide perovskites Rb2GeSnX6 (X = Cl, Br) for renewable energy applications via density functional theory calculations. The compounds are found thermodynamically stable based on the negative formation and Gibbs free energies values. The tolerance factor confirms the structural stability in the cubic crystalline form, while the stable phonon dispersion spectrum supports dynamical stability. We observe an increase in the lattice constant and bulk modulus as the halogen anions change (i.e., Cl replacing Br). The calculated direct band gaps, along the Γ symmetry point are found to be 1.296 eV for Rb2GeSnCl6 and 0.799 eV for Rb2GeSnBr6, using theTran and Blaha modified Becke and Johnson potential. To assess their potential in solar cells and optoelectronic devices, we analyze the dielectric function, optical conductivity, and reflectivity. In addition, we investigate their thermoelectric parameters such as electronic and thermal conductivities, carrier concentration, electrical conductivity, Seebeck coefficient, and figure of merit. These findings validate the potential of these compounds for thermoelectric power generation at high temperatures.

The structural properties of nanocrystalline spinel ferrites with chemical formula Mg0.8−xCdxFe2O4(x = 0.2, 0.4 and 0.6) prepared by combustion method and characterized by XRD, FTIR, SEM, EDX, TEM and UV studies. The X-ray diffraction (XRD) measurements confirmed the formation of a cubic spinel structure with space group Fd3m. Fourier transform infrared (FTIR) spectroscopy confirmed the existence of metal oxygen (M–O) bonding in the prepared samples. Absorption bands observed in FTIR spectra around 590 cm−1 and 434 cm−1 corresponds to vibrations of tetrahedral and octahedral complexes respectively. Scanning electron microscopic (SEM) analysis of surface morphology revealed irregular agglomeration of ferrite particles. The elemental compositions of the prepared NPs were analysed by EDX. TEM studies reveal the formation of spherical nanoparticles with agglomeration. The UV–visible study showed the optical band gaps decreased from 4.4 to 3.6 eV with increasing Cd2+ doping. The photocatalytic reduction of Methylene Blue (MB) and Congo Red (CR) was also investigated using the prepared nanocatalysts. CR was more effectively degraded as compared to MB. Antibacterial results showed the activity against Pseudomonas aeruginosa, Staphylococcus aureus, Candida albicans and Aspergillus Flaves. All ferrite nanoparticles showed antimicrobial activity toward all pathogens selected. Of these, the most powerful was Cd0.2Mg0.6Fe2O4, showing zone of inhibition of 32 mm against P. aeruginosa.

Photochromic inks have showed many drawbacks such as low efficiency, high price and low durability. Self-healable inks have proved to be highly photostable and durable. Ultraviolet-stimulated photochromic hydrogels with self-healing characteristics were produced and used to create an authentication stamp. An organic–inorganic hybrid hydrogel ink was developed by the synthesis of nanoparticles of lanthanide-doped aluminate (NLdA), and the dispersion of those nanoparticles in a mixture of cellulose nanofibers (CNF) and sodium alginate (SA). Transmission electron microscopy analysis of NLdA revealed sizes of 8–12 nm, whereas the diameters of cellulose nanofibers ranged from 33 to 63 nm. The mechanical strength of the sodium alginate bulk was enhanced by synthesizing CNF and using it as nanofiller and reinforcement agent in the CNF/SA hybrid hydrogel. Transparent prints need NLdA to be dispersed evenly throughout the cellulose nanofibers/sodium alginate hydrogel without aggregation. The thermofixation process efficiently imprinted the photochromic ink into the paper surface. By directly stamping a homogeneous photochromic film onto paper surface, we were able to achieve transparency. Both photoluminescent spectral and CIE (Commission internationale de l’éclairage) Lab measurements confirmed that the colorless film turns green when illuminated with UV. Upon excitation at 370 nm, the emission wavelength of the glowing paper sheets was monitored at 518 nm. The morphology of the stamped sheets was analyzed using scanning electron microscope, infrared spectroscopy and X-ray fluorescence, energy-dispersive X-ray. The hydrogel ink prints showed highly reversible fluorescent-based photochromism. The mechanical properties of prints were tested, and the rheology of the glowing hydrogel was also studied. The currently available NLdA@CNF/SA hydrogel ink provides a reliable anticounterfeiting technology applicable to many types of products.

In this research, a controlled route for straightforward synthesizing novel microporous nanocomposites of ZIF-8 type metal-organic frameworks material incorporated with copper (II) was synthesized by the sol–gel method. The nanocatalyst was characterized using SEM, XRD, FT-IR, EDX, TGA and BET methods. The prepared nanocatalyst with truncated rhombic dodecahedron morphology and average particle size around 270 nm shows the BET surface area, mean pore size and total pore volume 1767 m2 g−1, 1.6 nm and 0.7 cm3 g−1, respectively. The high surface area, suitable pore size, having a layered structure, and mobility of the active centres in the ionic liquid units make the active sites of the synthesized nanocatalyst more accessible for interaction with organic compounds. The synthesized CuZIF@CuLDH/IMIL-Cu2+ nanocatalyst was applied as a robust nanocatalyst for the Huisgen and Pechmann reactions for the synthesis of the triazole and coumarin derivatives with excellent yields (> 80%). The high catalytic capacity and good reusability of the nanocatalyst suggest that it can be applied as new nanocatalyst showing attractive potential.

This paper explores the photovoltaic and thermoelectric properties of composites consisting of NaSnX3 (X = Br or I). The study uses density functional theory in conjunction with the Boltzmann Transport Theory. Initially, the structural, electronic, and optical properties of the materials are inspected using the generalized gradient approximation (GGA) based on the Perdew–Burke–Ernzerhof approximation (GGA-PBE) with consideration of the cross-correlation potential. The findings reveal that the studied compounds exhibit a p-type semiconductor character along with intriguing optical properties. Afterward, the thermoelectric properties of the materials are examined and discussed in the second part of the study. This analysis includes the Seebeck coefficient, electrical and thermal conductivities, the figure of merit, and the power factor. It is observed that the Seebeck coefficient demonstrates positive values, confirming the p-type semiconducting properties of the two materials under study. Additionally, these compounds exhibit significant values of the figure of merit (ZT) values when compared to existing thermoelectric materials. Especially, the large ZT values are achieved at both low and high-temperature ranges. Generally, these materials hold potential for applications in photovoltaic and/or thermoelectric fields.